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Compound of Interest

Compound Name: Vinconate

Cat. No.: B1663189 Get Quote

An In-depth Technical Guide to Vinconate
For Researchers, Scientists, and Drug Development Professionals

Abstract
Vinconate is a synthetic nootropic agent, structurally analogous to vincamine, that has been

investigated for its potential cognitive-enhancing effects. This document provides a

comprehensive technical overview of Vinconate, including its chemical properties, synthesis,

mechanism of action, and available quantitative data. The information is intended to serve as a

foundational resource for researchers and professionals in the field of drug development and

neuroscience.

Introduction
Vinconate, a synthetic derivative of the Vinca alkaloid vincamine, has been explored for its

nootropic properties.[1][2] Unlike the parent compound, which has seen some clinical use,

Vinconate's development appears to have been discontinued.[3] Nevertheless, its unique

proposed mechanism of action, centered on the modulation of dopaminergic

neurotransmission, warrants a detailed examination for the scientific community. This guide

synthesizes the available technical information on Vinconate to facilitate a deeper

understanding of its chemical nature and biological activities.
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Vinconate is chemically designated as methyl (3aS)-3-ethyl-2,3,3a,4-tetrahydro-1H-

indolo[3,2,1-de]-1,5-naphthyridine-6-carboxylate.[1][4] Its core structure is a complex, multi-ring

system derived from the indole alkaloid family.

Table 1: Chemical and Physical Properties of Vinconate

Property Value Reference

IUPAC Name

methyl (3aS)-3-ethyl-2,3,3a,4-

tetrahydro-1H-indolo[3,2,1-

de]-1,5-naphthyridine-6-

carboxylate

CAS Number 70704-03-9

Molecular Formula C18H20N2O2

Molar Mass 296.370 g·mol−1

SMILES
O=C(OC)C/1=C/CC3c2n\1c4c

cccc4c2CCN3CC

InChI

InChI=1S/C18H20N2O2/c1-3-

19-11-10-13-12-6-4-5-7-

14(12)20-16(18(21)22-2)9-8-

15(19)17(13)20/h4-

7,9,15H,3,8,10-11H2,1-2H3

Melting Point 120-121 °C

Synthesis
A detailed, step-by-step experimental protocol for the synthesis of Vinconate is not readily

available in publicly accessible scientific literature. However, the compound's preparation is

described in U.S. Patent 4,200,638, which outlines a synthetic route for this class of

indolonaphthyridine derivatives. Researchers seeking to replicate the synthesis should refer to

this patent for the specific reaction conditions and procedures.
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The primary mechanism of action attributed to Vinconate is the enhancement of endogenous

dopamine release in the striatum. This effect is believed to be mediated by the stimulation of

presynaptic muscarinic acetylcholine receptors.

Signaling Pathway
While the precise downstream signaling cascade of Vinconate has not been fully elucidated,

its proposed interaction with presynaptic muscarinic receptors on dopaminergic terminals in the

striatum suggests a complex modulatory role. The stimulation of these G-protein coupled

receptors can influence ion channel activity and vesicle release machinery, ultimately leading to

an increase in the extracellular concentration of dopamine. The specific involvement of M2, M4,

and M5 muscarinic receptor subtypes in the regulation of dopamine release in the striatum has

been a subject of investigation, suggesting a nuanced control mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1663189?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/8768711/
https://pubmed.ncbi.nlm.nih.gov/8768711/
https://pubmed.ncbi.nlm.nih.gov/8768711/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3584170/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3584170/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2713687/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2713687/
https://www.um.edu.mt/library/oar/bitstream/123456789/22651/3/Neurotherapeutics%20Chap%202%20-%20In%20Vivo%20Microdialysis%20to%20Study%20Striatal%20Dopaminergic.pdf
https://www.benchchem.com/product/b1663189#what-is-vinconate-and-its-chemical-structure
https://www.benchchem.com/product/b1663189#what-is-vinconate-and-its-chemical-structure
https://www.benchchem.com/product/b1663189#what-is-vinconate-and-its-chemical-structure
https://www.benchchem.com/product/b1663189#what-is-vinconate-and-its-chemical-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663189?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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